Cas no 303152-53-6 (3-(2-Fluoro-4-nitrophenoxy)-N-(2-fluorophenyl)-2-thiophenecarboxamide)

• Product Name: 3-(2-Fluoro-4-nitrophenoxy)-N-(2-fluorophenyl)-2-thiophenecarboxamide
• CAS No: 303152-53-6
• CID: 4644560
• Update Time: 2025-10-31

3-(2-Fluoro-4-nitrophenoxy)-N-(2-fluorophenyl)-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-FLUORO-4-NITROPHENOXY)-N-(2-FLUOROPHENYL)-2-THIOPHENECARBOXAMIDE
• 3-(2-Fluoro-4-nitrophenoxy)-N-(2-fluorophenyl)-2-thiophenecarboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2-Fluoro-4-nitrophenoxy)-N-(2-fluorophenyl)-2-thiophenecarboxamide

Comprehensive Overview of 3-(2-Fluoro-4-nitrophenoxy)-N-(2-fluorophenyl)-2-thiophenecarboxamide (CAS No. 303152-53-6)

3-(2-Fluoro-4-nitrophenoxy)-N-(2-fluorophenyl)-2-thiophenecarboxamide (CAS No. 303152-53-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of fluorophenyl and thiophene moieties, which are known for their bioactivity and versatility in drug design. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in precision medicine and antibiotic resistance.

The structural complexity of 3-(2-Fluoro-4-nitrophenoxy)-N-(2-fluorophenyl)-2-thiophenecarboxamide makes it a subject of advanced computational chemistry studies. Molecular docking simulations and QSAR modeling are frequently employed to predict its interactions with biological targets, a topic highly searched in academic databases like PubMed and SciFinder. Its nitrophenoxy group further enhances its reactivity, making it a candidate for covalent inhibitor development—a hot topic in oncology research.

In agrochemical contexts, derivatives of this compound are explored for their potential as herbicides or pesticides, addressing global concerns about sustainable agriculture. The fluoro substituents improve its metabolic stability, a key focus in modern crop protection strategies. Environmental fate studies of such compounds are also trending, as regulatory bodies emphasize green chemistry principles.

Synthetic routes to 303152-53-6 often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques widely discussed in organic chemistry forums. Analytical characterization via HPLC-MS and NMR spectroscopy ensures purity, critical for reproducibility—a major concern voiced in open-access science communities. The compound’s logP and solubility profiles are frequently queried in drug discovery platforms like ChemAxon.

With the rise of AI-driven drug discovery, 3-(2-Fluoro-4-nitrophenoxy)-N-(2-fluorophenyl)-2-thiophenecarboxamide has been featured in machine learning datasets predicting bioactivity. This aligns with industry demand for high-throughput screening compatible molecules. Patent analyses reveal growing IP activity around similar heterocyclic carboxamides, reflecting commercial interest.

Safety assessments of this compound prioritize REACH compliance and OECD guidelines, topics heavily searched by regulatory professionals. While not classified as hazardous, its nitroaromatic structure warrants careful handling—a detail emphasized in laboratory safety manuals and SDS documentation.

In summary, CAS 303152-53-6 represents a multifaceted research tool bridging medicinal chemistry, agrochemical innovation, and computational biology. Its evolving applications mirror broader scientific priorities like targeted therapy and sustainable pest control, ensuring continued relevance in peer-reviewed literature and industry R&D pipelines.